3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]propanoic acid

• IUPAC Name: 3-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]propanoic acid
• InChI: InChI=1S/C17H15N3O2S/c21-15(22)11-12-23-17-19-18-16(13-7-3-1-4-8-13)20(17)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,21,22)
• InChI Key: HXFPMQFTRHHUQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCCC(=O)O
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]propanoic acid, commonly known as DTTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DTTA is a triazole-based compound that has been shown to possess a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DTTA is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Specifically, DTTA has been shown to inhibit the activity of enzymes such as topoisomerase II and DNA polymerase, which are essential for cancer cell growth and division.
Biochemical and Physiological Effects:
In addition to its anticancer activity, DTTA has been shown to possess a range of interesting biochemical and physiological effects. For example, DTTA has been shown to possess antioxidant activity, which may contribute to its anticancer activity. Additionally, DTTA has been shown to possess anti-inflammatory activity, which may make it useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of DTTA is its potent anticancer activity, which makes it a promising candidate for further development as a cancer therapy. Additionally, DTTA is relatively easy to synthesize and can be obtained in large quantities, making it useful for lab experiments. However, there are also some limitations to the use of DTTA in lab experiments. For example, DTTA is highly reactive and can be difficult to handle, making it potentially hazardous to work with.

Future Directions

There are many potential future directions for research on DTTA. One area of research that is particularly promising is the development of DTTA-based cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of DTTA and its potential applications in other areas of scientific research, such as the treatment of inflammatory diseases. Finally, there is a need for further research on the safety and toxicity of DTTA, particularly in the context of its potential use as a cancer therapy.

Synthesis Methods

DTTA can be synthesized using a variety of methods, including the reaction of 4,5-diphenyl-1,2,4-triazole-3-thiol with bromoacetic acid in the presence of a base such as sodium hydroxide. This reaction results in the formation of DTTA as a white crystalline solid.

Scientific Research Applications

DTTA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer therapy. DTTA has been shown to possess potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, DTTA has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further development as a cancer therapy.